Cas no 2680854-69-5 (6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid)

• Product Name: 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• CAS No: 2680854-69-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6299800
• PubChem ID: 165915955
• Update Time: 2025-05-19

6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283585
• 6-{tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 2680854-69-5
• 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid

• Inchi： 1S/C14H25NO4/c1-5-11-19-13(18)15(14(2,3)4)10-8-6-7-9-12(16)17/h5H,1,6-11H2,2-4H3,(H,16,17)
• InChI Key： LHTFPBJOJBAEAS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CCCCCC(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid

Comprehensive Overview of 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid (CAS No. 2680854-69-5)

6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid (CAS No. 2680854-69-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, polymer science, and biochemical research. This compound, characterized by its unique tert-butyl and prop-2-en-1-yloxy carbonyl functional groups, serves as a versatile building block for synthesizing advanced materials and bioactive molecules. Its molecular structure, which includes a hexanoic acid backbone, makes it particularly valuable for applications requiring controlled release mechanisms or targeted delivery systems.

In recent years, the demand for customized chemical intermediates like 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid has surged, driven by advancements in drug discovery and bioconjugation techniques. Researchers are increasingly exploring its potential in proteomics and biomarker labeling, where its reactive groups enable precise modifications of peptides and proteins. Additionally, its compatibility with click chemistry protocols has made it a popular choice for designing smart polymers and hydrogels, which are pivotal in tissue engineering and regenerative medicine.

The synthesis of 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid involves multi-step organic reactions, often starting from 6-aminohexanoic acid derivatives. Its CAS No. 2680854-69-5 ensures traceability and compliance with global chemical databases, a critical factor for laboratories adhering to Good Laboratory Practices (GLP). The compound’s stability under ambient conditions and solubility in common organic solvents further enhance its utility in industrial and academic settings.

From an SEO perspective, queries such as "applications of 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid" or "synthesis methods for CAS 2680854-69-5" reflect growing interest among chemists and material scientists. Addressing these topics, this compound’s role in controlled drug delivery systems is particularly noteworthy. For instance, its allyloxy carbonyl group can be leveraged for photo-triggered release mechanisms, a hot topic in nanomedicine research.

Environmental and safety considerations are also paramount when handling 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid. While it is not classified as hazardous, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Regulatory frameworks like REACH and FDA guidelines provide additional clarity on its safe use in pharmaceutical applications.

In conclusion, 6-{Tert-butyl[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid (CAS No. 2680854-69-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across diverse fields—from bioconjugation to polymer design—positions it as a compound of enduring relevance. As research continues to uncover new applications, its prominence in scientific literature and industrial workflows is expected to grow exponentially.